N-(Cyclopropylmethyl)-2-methyl-4-(pyrrolidin-1-yl)quinazolin-7-amine

• CAS RN: 646450-79-5
• Molecular Formula: C17H22N4
• Molecular Weight: 282.4 g/mol
• IUPAC Name: N-(cyclopropylmethyl)-2-methyl-4-pyrrolidin-1-ylquinazolin-7-amine
• InChI: InChI=1S/C17H22N4/c1-12-19-16-10-14(18-11-13-4-5-13)6-7-15(16)17(20-12)21-8-2-3-9-21/h6-7,10,13,18H,2-5,8-9,11H2,1H3
• InChI Key: VWPSDCIDSSZADM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC(=C2)NCC3CC3)C(=N1)N4CCCC4

Description

N-(Cyclopropylmethyl)-2-methyl-4-(pyrrolidin-1-yl)quinazolin-7-amine is a useful research compound. Its molecular formula is C17H22N4 and its molecular weight is 282.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 0.15 g (0.513 mmol) of 7-bromo-2-methyl-4-pyrrolidin-1-yl-quinazoline, 21.3 mg (0.034 mmol) racemic BINAP, 3.8 mg (0.017 mmol) of palladium(II)acetate and 65.8 mg (0.685 mmol) of sodium tert-butylate in toluene (8 ml) was treated at RT with 0.365 g (5.13 mmol) of aminomethyl cyclopropane and then heated to reflux under an argon atmosphere for 20 h. The reaction mixture was then filtered by suction over fiberglass filter paper and the filtrate was partitioned between EtOAc and water. The layers were separated, the organic layer dried over sodium sulphate and concentrated in vacuo. The residue was applied to silica gel column with CH2Cl2/MeOH/NH4OH (10:1:0.2) as eluent. Combination of the purified fractions and concentration in vacuo gave 68 mg (46.9%) of the desired cyclopropylmethyl-(2-methyl-4-pyrrolidin-1-yl-quinazolin-7-yl)-amine as brown viscous oil. ISP mass spectrum, m/e: 283.2 (M+1 calculated for C17H22N4: 283).